Cas no 1570374-32-1 (3-((1-Propyl-1H-benzo[d]imidazol-2-yl)carbamoyl)benzoic acid)

• Product name: 3-((1-Propyl-1H-benzo[d]imidazol-2-yl)carbamoyl)benzoic acid
• CAS No: 1570374-32-1
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 4767569
• PubChem ID: 137796976

3-((1-Propyl-1H-benzo[d]imidazol-2-yl)carbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• HS220
• CAS#N/A
• 3-((1-Propyl-1H-benzo[d]imidazol-2-yl)carbamoyl)benzoic acid
• TAK1-IN-4
• HS220?
• GLXC-20482
• CS-0087796
• 1570374-32-1
• EX-A6626
• AKOS040758851
• 3-[(1-Propylbenzimidazol-2-yl)carbamoyl]benzoic acid
• HY-122642
• DA-64274
• MS-24798

• Inchi： 1S/C18H17N3O3/c1-2-10-21-15-9-4-3-8-14(15)19-18(21)20-16(22)12-6-5-7-13(11-12)17(23)24/h3-9,11H,2,10H2,1H3,(H,23,24)(H,19,20,22)
• InChI Key： OWYWEJQTFNMMSF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)C=1)NC1=NC2C=CC=CC=2N1CCC

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2